Cas no 302912-23-8 (1-bromo-4-(isocyanatomethyl)benzene)

• Product name: 1-bromo-4-(isocyanatomethyl)benzene
• CAS No: 302912-23-8
• MF: C₈H₆NOBr
• MW: 212.04334
• MDL: MFCD01863681
• CID: 299328
• PubChem ID: 4374617

1-bromo-4-(isocyanatomethyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-bromo-4-(isocyanatomethyl)-
• 1-bromo-4-(isocyanatomethyl)benzene
• 4-BROMOBENZYL ISOCYANATE
• DTXSID50402570
• SCHEMBL1647922
• Benzene, 1-bromo-4-(isocyanatomethyl)-
• AS-80828
• 302912-23-8
• 1-bromo4-(isocyanatomethyl)benzene
• EN300-272496
• l-bromo-4-(isocyanatomethyl)benzene
• 1-bromo-4-isocyanatomethyl-benzene
• 4-BROMOBENZYL ISOCYANATE 98
• FT-0757532
• 4-Bromobenzyl isocyanate, 98%
• 4-bromobenzylisocyanate
• IXWMDGLNJQNMIO-UHFFFAOYSA-N
• J-017873
• DA-07131
• G68712

• MDL： MFCD01863681
• Inchi： InChI=1S/C8H6BrNO/c9-8-3-1-7(2-4-8)5-10-6-11/h1-4H,5H2
• InChI Key： IXWMDGLNJQNMIO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(CN=C=O)=CC=1

Computed Properties

• Exact Mass: 210.96300
• Monoisotopic Mass: 210.963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 29.4A^2
• Surface Charge: 0

Experimental Properties

• Color/Form: Not determined
• Density: 1.514 g/mL at 25 °C(lit.)
• Boiling Point: 266 °C(lit.)
• Flash Point: >110 °C
• Refractive Index: n20/D 1.571(lit.)
• PSA: 29.43000
• LogP: 2.28490
• Solubility: Not determined

1-bromo-4-(isocyanatomethyl)benzene Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H312-H319-H332-H334
• Warning Statement： P261-P280-P305+P351+P338-P342+P311
• Hazardous Material transportation number：UN 2206PSN1B 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 20/21/22-36-42
• Safety Instruction： S26; S36/37/39; S45
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R20/21/22; R36; R42

1-bromo-4-(isocyanatomethyl)benzene Customs Data

• HS CODE：2929109000
• Customs Data：

  China Customs Code:

  2929109000

  Overview:

  2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes